Cas no 2248407-83-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(N-benzyl2,6-dichlorobenzenesulfonamido)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(N-benzyl2,6-dichlorobenzenesulfonamido)propanoate
• CAS No: 2248407-83-0
• MF: C₂₄H₁₈Cl₂N₂O₆S
• MW: 533.380523204803
• CID: 5762488
• PubChem ID: 165726264
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(N-benzyl2,6-dichlorobenzenesulfonamido)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6522488
• 2248407-83-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(N-benzyl2,6-dichlorobenzenesulfonamido)propanoate

• Inchi： 1S/C24H18Cl2N2O6S/c25-19-11-6-12-20(26)22(19)35(32,33)27(15-16-7-2-1-3-8-16)14-13-21(29)34-28-23(30)17-9-4-5-10-18(17)24(28)31/h1-12H,13-15H2
• InChI Key： GNXMNBWNWUTGMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S(N(CC1C=CC=CC=1)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O)Cl

Computed Properties

• Exact Mass: 532.0262629g/mol
• Monoisotopic Mass: 532.0262629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(N-benzyl2,6-dichlorobenzenesulfonamido)propanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(N-benzyl2,6-dichlorobenzenesulfonamido)propanoate (CAS No. 2248407-83-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(N-benzyl2,6-dichlorobenzenesulfonamido)propanoate (CAS No. 2248407-83-0) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including an isoindole-1,3-dione core and a benzenesulfonamide moiety, which are often associated with bioactive properties. Researchers are increasingly interested in such structures due to their relevance in drug discovery, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

In recent years, the demand for novel sulfonamide derivatives has surged, driven by their applications in medicinal chemistry. The presence of the 2,6-dichlorobenzene group in this compound suggests potential stability and selectivity, making it a candidate for further investigation in therapeutic development. The N-benzyl substitution further enhances its lipophilicity, which could improve membrane permeability—a critical factor in drug design. These attributes align with current trends in small-molecule drug discovery, where researchers prioritize compounds with balanced physicochemical properties.

The isoindole-1,3-dione scaffold is a well-known pharmacophore, frequently explored for its diverse biological activities. When combined with the sulfonamide group, this compound may exhibit synergistic effects, potentially useful in addressing challenges like antibiotic resistance or inflammatory pathways. Such hybrid structures are gaining traction in academic and industrial research, as evidenced by the growing number of publications and patents in this domain.

From a synthetic perspective, the ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(N-benzyl2,6-dichlorobenzenesulfonamido)propanoate offers versatility for further derivatization. This feature is particularly valuable in combinatorial chemistry and structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in biological activity. The compound’s CAS No. 2248407-83-0 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory submissions.

Environmental and safety considerations are also paramount in modern chemical research. While this compound is not classified as hazardous, its dichlorobenzene component warrants careful handling to align with green chemistry principles. Researchers are increasingly adopting sustainable synthesis methods to minimize waste and reduce the ecological footprint of such compounds, reflecting broader industry shifts toward eco-friendly pharmaceuticals.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(N-benzyl2,6-dichlorobenzenesulfonamido)propanoate represents a compelling case study in the intersection of medicinal chemistry and molecular design. Its structural complexity and functional diversity make it a valuable tool for addressing contemporary challenges in drug development and biochemical research. As the scientific community continues to explore its potential, this compound may pave the way for innovative therapeutic solutions.